N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C18H17N3O2/c1-12-8-9-15(10-13(12)2)19-17(22)11-16-20-18(23-21-16)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: YHKXKPZCGDLRNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC=CC=C3)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide, also known as DPOAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPOAA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 337.42 g/mol.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide is not fully understood. However, it is believed to act by modulating the activity of ion channels in the brain, which are involved in the regulation of neuronal excitability. N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has been shown to enhance the activity of GABA-A receptors, which are inhibitory neurotransmitter receptors, leading to the suppression of neuronal activity.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in the brain, indicating its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has some limitations as well. It is highly toxic and should be handled with care. It also has a low water solubility, which can make it difficult to use in aqueous-based experiments.

Future Directions

There are several future directions for the research on N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide. One area of interest is the development of N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide derivatives with improved pharmacokinetic properties, such as increased water solubility and reduced toxicity. Another area of interest is the investigation of N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide as a potential treatment for neurological disorders such as epilepsy and neuropathic pain. Additionally, the use of N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy could also be further explored.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide involves the reaction of 3,4-dimethylphenylamine and 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran under reflux conditions for several hours. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. N-(3,4-dimethylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has also been investigated for its potential use as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy.